Cas no 203-85-0 (1H,3H-Naphtho1,8-cdthiopyran)

• Product Name: 1H,3H-Naphtho1,8-cdthiopyran
• CAS No: 203-85-0
• MF: C₁₂H₁₀S
• MW: 186.272801876068
• CID: 36651
• PubChem ID: 136025
• Update Time: 2025-07-10

1H,3H-Naphtho1,8-cdthiopyran Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Naphtho[1,8-cd]thiopyran
• 1,3-Dihydro-2-thiaphenalene
• 1.3-Dihydro-2-thiophenalen
• 1H,3H-Naphtho(1,8-cd)thiopyran
• 1H,3H-Naphtho< 1,8-c,d> -thiopyran
• 1H,3H-naphtho< 1,8-cd> thiopyran
• 1H,8-cd]thiopyran
• 1H.3H-Naphtho< 1.8> thiapyran
• 1H.3H-Naphtho< 1.8> thiopyran
• 2H,6H-naphtho(1,8-cd)thiin
• 2H,6H-naphtho< 1,8-cd> thiin
• AC1L37KK
• AC1Q7G7F
• CTK1A3758
• NSC135350
• SureCN5219545
• 203-85-0
• NSC-135350
• NSC 135350
• AKOS024321381
• 3-thiatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene
• PIUJLKSYKOKWMI-UHFFFAOYSA-N
• 1H,3H-benzo[de]isothiochromene
• SCHEMBL5219545
• DTXSID30174187
• FT-0701532
• AM20080615
• 1H,3H-benzo(de)isothiochromene
• DTXCID7096678
• 1H,3H-Naphtho1,8-cdthiopyran

• Inchi： 1S/C12H10S/c1-3-9-4-2-6-11-8-13-7-10(5-1)12(9)11/h1-6H,7-8H2
• InChI Key： PIUJLKSYKOKWMI-UHFFFAOYSA-N
• SMILES： S1CC2C=CC=C3C=CC=C(C1)C=23

Computed Properties

• Exact Mass: 186.0504
• Monoisotopic Mass: 186.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.224
• Boiling Point: 372.4°Cat760mmHg
• Flash Point: 181.3°C
• Refractive Index: 1.715
• PSA: 0
• LogP: 3.58660